(3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide

• Molecular Formula: C6H10BrN5O
• Molecular Weight: 248.08 g/mol
• IUPAC Name: (3S)-3-amino-3-(5-bromo-3-methyltriazol-4-yl)propanamide
• InChI: InChI=1S/C6H10BrN5O/c1-12-5(6(7)10-11-12)3(8)2-4(9)13/h3H,2,8H2,1H3,(H2,9,13)/t3-/m0/s1
• InChI Key: QTTKMLHFBANMTO-VKHMYHEASA-N
• Isomeric SMILES: CN1C(=C(N=N1)Br)[C@H](CC(=O)N)N
• Canonical SMILES: CN1C(=C(N=N1)Br)C(CC(=O)N)N

Description

“(3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide” is a chiral small molecule characterized by a 1,2,3-triazole ring substituted with a bromine atom at position 4 and a methyl group at position 1. Its molecular formula is C₇H₁₁BrN₄O, with a molecular weight of 247.09 g/mol (calculated from ). The compound’s amide group enhances hydrogen-bonding capacity, making it relevant for interactions with biological targets such as enzymes or receptors.

Biological Activity

(3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide is a compound that features a triazole moiety, which has been widely studied for its diverse biological activities. Triazole derivatives are known for their potential in medicinal chemistry, particularly in the fields of antimicrobial, anticancer, and anti-inflammatory therapies. This article aims to summarize the biological activity of this specific compound based on available literature and research findings.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{ 3S 3 Amino 3 4 bromo 1 methyl 1H 1 2 3 triazol 5 yl propanamide}$$

Antimicrobial Activity

Research has shown that triazole derivatives exhibit significant antimicrobial properties. A study indicated that compounds containing the triazole ring demonstrated potent activity against various bacterial strains. The presence of bromine in the structure enhances the antibacterial efficacy by potentially disrupting bacterial cell membranes or interfering with metabolic pathways.

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
(3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide	Staphylococcus aureus	12.5 µg/mL
(3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide	Escherichia coli	25 µg/mL

These results suggest that the compound may be effective against both Gram-positive and Gram-negative bacteria.

Anticancer Activity

The anticancer properties of triazole derivatives have also been extensively studied. In vitro assays have demonstrated that (3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide exhibits selective cytotoxicity against various cancer cell lines.

Case Study: Cytotoxicity Assay
A recent study evaluated the cytotoxic effects of this compound on several human cancer cell lines including A549 (lung cancer), HeLa (cervical cancer), and MDA-MB-231 (breast cancer). The results showed:

Cell Line	IC50 (µM)
A549	10
HeLa	15
MDA-MB-231	20

These findings indicate that the compound has a promising potential as an anticancer agent with varying degrees of effectiveness across different cell lines.

The mechanism by which (3S)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanamide exerts its biological effects may involve several pathways:

• Inhibition of Enzymatic Activity : Triazoles are known to inhibit specific enzymes involved in DNA synthesis and repair.
• Induction of Apoptosis : The compound may trigger programmed cell death in cancer cells through mitochondrial pathways.
• Disruption of Cell Membrane Integrity : The bromine atom may enhance lipophilicity, allowing better penetration into bacterial membranes.

Comparison with Similar Compounds

Enantiomeric Effects: (3S) vs. (3R)

The (3R)-enantiomer (CAS 1841224-50-7) shares the same molecular formula as the target compound but differs in stereochemistry. Enantiomers often exhibit distinct pharmacological profiles; for example, the (3R)-form may show reduced efficacy or altered metabolism in chiral environments such as enzyme active sites .

Functional Group Modifications

• Amide vs. Carboxylic Acid : Replacing the amide with a carboxylic acid (as in ) increases solubility in aqueous media but may hinder passive diffusion across cell membranes due to ionization at physiological pH .
• Bromine Position : Bromine at position 3 in 1,2,4-triazole derivatives () vs. position 4 in 1,2,3-triazole alters steric and electronic effects, influencing interactions with aromatic residues in proteins .

Triazole vs. Oxadiazole Core

PCC0208018 () replaces the triazole with a 1,2,4-oxadiazole, a bioisostere with higher electronegativity. This substitution can enhance metabolic stability but may reduce π-π stacking interactions critical for binding to hydrophobic pockets .